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Compound of Interest

Compound Name: 5-Bromo-2-fluorobenzaldehyde

Cat. No.: B134332 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-2-fluorobenzaldehyde
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 5-Bromo-2-fluorobenzaldehyde, tailored for researchers, scientists, and

professionals in drug development. Adherence to these procedures is vital for ensuring

personal safety and proper laboratory conduct.

Chemical Identifier:

Name: 5-Bromo-2-fluorobenzaldehyde

CAS Number: 93777-26-5

Molecular Formula: C₇H₄BrFO

Hazard Identification and Classification
5-Bromo-2-fluorobenzaldehyde is classified as a hazardous substance. The primary hazards

are summarized below.
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Hazard Classification Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning[1][2][3]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling this chemical. The following

personal protective equipment is mandatory to minimize exposure and ensure safety.[4][5]
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles

conforming to OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[1][6] A face

shield should be used in

situations with a high risk of

splashing.

Protects against splashes and

dust particles that can cause

serious eye irritation.[1][2]

Hand Protection

Chemical-resistant gloves such

as nitrile or neoprene.[7]

Gloves should be inspected for

integrity before each use.

Prevents skin contact and

absorption, which can cause

skin irritation.[1][2]

Skin and Body Protection

A laboratory coat must be worn

and fully buttoned.[7] For

larger quantities or tasks with a

higher risk of exposure,

chemical-resistant aprons or

coveralls are recommended.[8]

Protects against accidental

spills and contamination of

personal clothing.[1]

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

[1][9] If ventilation is

inadequate or for large spills, a

NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) or a full-face respirator

with appropriate cartridges

should be used.[6][9]

Minimizes the inhalation of

dust or vapors that may cause

respiratory irritation.[1][2]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational plan is essential for the safe handling of 5-Bromo-2-
fluorobenzaldehyde.
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1. Preparation:

Ensure the work area is clean and uncluttered.

Verify that a chemical fume hood is functioning correctly.

Locate the nearest safety shower and eyewash station and confirm they are accessible.[1]

Gather all necessary PPE and inspect it for any damage.

Have appropriate spill containment materials readily available.

2. Handling:

Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[1]

Don all required PPE before handling the chemical.

When weighing the solid, do so in the fume hood to avoid inhalation of any dust.

Avoid direct contact with skin, eyes, and clothing.[10]

Do not eat, drink, or smoke in the handling area.[5][11]

Keep the container tightly closed when not in use.[1] The compound is noted to be air-

sensitive.[1][9]

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after completing the

task.[1][9]

Clean the work area and any equipment used.

Remove PPE carefully to avoid self-contamination.
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All waste generated from handling 5-Bromo-2-fluorobenzaldehyde must be treated as

hazardous waste.

Chemical Waste: Dispose of unused 5-Bromo-2-fluorobenzaldehyde and any

contaminated materials (e.g., filter paper, pipette tips) in a designated, labeled hazardous

waste container.[1][4] The container must be kept securely closed and stored in a cool, dry,

well-ventilated area away from incompatible materials.[7] Do not discharge into sewer

systems.[4]

Contaminated PPE: Disposable PPE, such as gloves, should be placed in a sealed bag and

disposed of as hazardous waste.[5] Contaminated lab coats should be professionally

laundered.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][3][9]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes.[1][9] If skin

irritation occurs, get medical advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses, if present and easy

to do. Continue rinsing for at least 15 minutes,

holding the eyelids apart. Seek immediate

medical attention.[1][9]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][6]
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Workflow for Safe Handling of 5-Bromo-2-
fluorobenzaldehyde

Preparation Phase

Handling Phase

Post-Handling Phase

Disposal Phase

1. Prepare Work Area
(Clean, Check Fume Hood)

2. Verify Safety Equipment
(Eyewash, Shower)

3. Inspect & Don PPE

4. Ready Spill Kit

5. Work in Fume Hood

6. Weigh Chemical Carefully

7. Avoid Contact

8. No Eating/Drinking

9. Wash Hands & Exposed Skin 10. Clean Work Area & Equipment 11. Doff PPE Correctly

12. Dispose of Chemical Waste
(Labeled Container) 13. Dispose of Contaminated PPE
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Bromo-2-fluorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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